5-Fluoro-2-iodobenzoic acid
Cat. No. B1316771
M. Wt: 266.01 g/mol
InChI Key: XPFMQYOPTHMSJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
O=S([O-])([O-])=S
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[ClH:12].[I-:18].[K+:17].[N:13]([O-:14])=[O:15].[NH2:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[cH:7][c:8]([F:11])[cH:9][cH:10]1.[Na+:16].[Na+:29].[Na+:30].[OH2:31].[S:19](=[O:20])(=[O:21])([OH:22])[OH:23].[S:24]([O-:25])([O-:26])(=[O:27])=[S:28]>>[c:2]1([I:18])[c:3]([C:4](=[O:5])[OH:6])[cH:7][c:8]([F:11])[cH:9][cH:10]1
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Inputs
Step One
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Type
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reactant
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Smiles
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[I-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Type
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reactant
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Smiles
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O=N[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccc(F)cc1C(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Name
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O=S([O-])([O-])=S
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S([O-])([O-])=S
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1cc(F)ccc1I
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
